Cas no 871558-58-6 (Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate)

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core substituted with an amino group, a morpholine ring, and an ethyl ester moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in medicinal chemistry and drug discovery. The morpholine group enhances solubility and bioavailability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex pharmacophores, such as kinase inhibitors or antimicrobial agents. The compound's stability under standard conditions ensures reliable handling and storage. Its synthetic utility is further underscored by its compatibility with diverse reaction conditions, facilitating its use in multi-step organic transformations.
Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate structure
871558-58-6 structure
Product Name:Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
CAS No:871558-58-6
MF:C10H15N3O3S
MW:257.30940079689
CID:5730439
Update Time:2025-06-26

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
    • STK880424
    • ethyl 4-amino-2-morpholinothiazole-5-carboxylate
    • F1907-0587
    • EN300-49336
    • CCG-127329
    • 871558-58-6
    • AKOS001782515
    • ethyl 4-amino-2-morpholino-1,3-thiazole-5-carboxylate
    • ethyl4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
    • Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
    • Inchi: 1S/C10H15N3O3S/c1-2-16-9(14)7-8(11)12-10(17-7)13-3-5-15-6-4-13/h2-6,11H2,1H3
    • InChI Key: OCOCJXUIHLTSOL-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(N)N=C1N1CCOCC1

Computed Properties

  • Exact Mass: 257.08341252g/mol
  • Monoisotopic Mass: 257.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 106Ų

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E288166-100mg
ethyl 4-amino-2-morpholinothiazole-5-carboxylate
871558-58-6
100mg
$ 115.00 2022-06-05
TRC
E288166-500mg
ethyl 4-amino-2-morpholinothiazole-5-carboxylate
871558-58-6
500mg
$ 435.00 2022-06-05
TRC
E288166-1g
ethyl 4-amino-2-morpholinothiazole-5-carboxylate
871558-58-6
1g
$ 660.00 2022-06-05
Enamine
EN300-49336-0.05g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
0.05g
$419.0 2025-03-15
Enamine
EN300-49336-0.1g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
0.1g
$439.0 2025-03-15
Enamine
EN300-49336-0.25g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
0.25g
$459.0 2025-03-15
Enamine
EN300-49336-0.5g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
0.5g
$479.0 2025-03-15
Enamine
EN300-49336-1.0g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
1.0g
$499.0 2025-03-15
Enamine
EN300-49336-2.5g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
2.5g
$978.0 2025-03-15
Enamine
EN300-49336-5.0g
ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate
871558-58-6 95.0%
5.0g
$1448.0 2025-03-15

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate Related Literature

Additional information on Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate (CAS No. 871558-58-6): A Comprehensive Overview

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate (CAS No. 871558-58-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate.

Chemical Structure and Properties

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms. The presence of the morpholine group and the ethyl ester moiety imparts unique chemical and physical properties to this compound. The morpholine group is known for its ability to form hydrogen bonds and its hydrophilic nature, which can enhance the solubility and bioavailability of the molecule. The ethyl ester group, on the other hand, can be readily hydrolyzed to the corresponding carboxylic acid under physiological conditions, making it a valuable prodrug candidate.

Synthesis Methods

The synthesis of Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate has been extensively studied in the literature. One common approach involves the reaction of 2-chloroacetyl chloride with morpholine to form 2-chloro-N-morpholinoacetamide. This intermediate is then treated with thiourea to generate 2-(morpholin-4-yl)-1,3-thiazol-4(5H)-imine. The final step involves the condensation of this imine with ethyl chloroformate in the presence of a base to yield the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate has been investigated for its potential biological activities in various preclinical studies. One of the most notable applications is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, it has shown promising activity as an inhibitor of dipeptidyl peptidase IV (DPP IV), an enzyme implicated in type 2 diabetes mellitus and other metabolic disorders. Additionally, this compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Pharmacological Studies

Preclinical studies have evaluated the pharmacological profile of Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate. In vitro assays have shown that this compound exhibits potent inhibitory activity against DPP IV with an IC50 value in the low micromolar range. Furthermore, animal models have demonstrated that oral administration of this compound leads to significant reductions in blood glucose levels and improved insulin sensitivity in diabetic mice. These findings suggest that Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate could be a potential therapeutic agent for managing type 2 diabetes.

Clinical Trials and Future Perspectives

While extensive preclinical data support the therapeutic potential of Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate, further clinical trials are necessary to validate these findings in human subjects. Several phase I and II clinical trials are currently underway to assess the safety, tolerability, and efficacy of this compound in patients with type 2 diabetes. Preliminary results from these trials are encouraging and indicate that Ethyl 4-amino-2-(morpholin-4-yl)-1,3-thiazole-5-carboxylate is well-tolerated with a favorable safety profile.

Conclusion

In conclusion, Ethyl 4-amino-2-(morpholin-4-y\-l)-1,3-thiazole\-5-carboxy\-late (CAS No. 871558\-58\-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of metabolic disorders such as type 2 diabetes mellitus. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.